![molecular formula C16H22N2O3 B2648929 N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-methylbutanamide CAS No. 921995-99-5](/img/structure/B2648929.png)
N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-methylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-3-methylbutanamide is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.363. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticonvulsant and Neuroprotective Potential
Research has demonstrated that derivatives of N-substituted benzothiazol-2-yl amides, which share structural similarities with the compound of interest, exhibit anticonvulsant and neuroprotective effects. These effects are evidenced by their ability to mitigate seizure activity and protect neuronal integrity in experimental models, suggesting potential applications in treating neurological disorders (Hassan, Khan, & Amir, 2012).
Heterocyclic Chemistry and Drug Design
Studies have synthesized benzimidazole-tethered oxazepine heterocyclic hybrids, highlighting the compound's role in the development of new molecular frameworks with potential pharmacological activities. These studies not only provide insights into the synthetic pathways of such compounds but also explore their structural and electronic properties, which are crucial for drug design (Almansour et al., 2016).
Agricultural Applications
Research into the use of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of agricultural fungicides indicates the potential of such structures in enhancing the delivery and efficacy of active compounds. This approach could minimize environmental impact and reduce toxicity, offering a sustainable alternative for plant disease management (Campos et al., 2015).
Antibacterial and Anticancer Agents
The synthesis and evaluation of novel benzoxepine-1,2,3-triazole hybrids have been explored for their potential antibacterial and anticancer activities. These compounds show promise against Gram-negative bacteria and have demonstrated cytotoxicity against lung and colon cancer cell lines, highlighting the therapeutic potential of benzoxepine derivatives in treating infectious diseases and cancer (Kuntala et al., 2015).
Nonlinear Optical Properties
The synthesis and characterization of benzimidazole-tethered oxazepine hybrids have revealed their potential application in nonlinear optical (NLO) technologies. These compounds exhibit promising hyperpolarizability, indicating their suitability for NLO applications, which are pivotal in the development of optical and photonic devices (Almansour et al., 2016).
properties
IUPAC Name |
N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-3-methylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c1-4-18-7-8-21-14-6-5-12(10-13(14)16(18)20)17-15(19)9-11(2)3/h5-6,10-11H,4,7-9H2,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FALIAJWKORVCHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.